Cas no 1256809-31-0 (5-Chloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine)

5-Chloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine is a heterocyclic compound featuring a pyrrolopyridine core substituted with a chloro group at the 5-position and a trifluoromethyl group at the 3-position. This structure confers unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the chloro substituent offers a reactive site for further functionalization. Its rigid fused-ring system is advantageous in the design of bioactive molecules, particularly in kinase inhibitors and other targeted therapies. The compound’s high purity and well-defined reactivity profile ensure consistent performance in synthetic applications.
5-Chloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine structure
1256809-31-0 structure
Product Name:5-Chloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
CAS No:1256809-31-0
MF:C8H4ClF3N2
MW:220.578970909119
CID:1088969
PubChem ID:71721070
Update Time:2025-05-28

5-Chloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
    • DTXSID00856928
    • 1256809-31-0
    • Inchi: 1S/C8H4ClF3N2/c9-4-1-5-6(8(10,11)12)3-14-7(5)13-2-4/h1-3H,(H,13,14)
    • InChI Key: FMRPWBQJBVTFLJ-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C2C(=C1)C(C(F)(F)F)=CN2

Computed Properties

  • Exact Mass: 220.0015103g/mol
  • Monoisotopic Mass: 220.0015103g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 28.7Ų

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